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Compound of Interest

Compound Name: Tetrachlorantraniliprole

Cat. No.: B15296268

Cross-Resistance Patterns of
Tetrachlorantraniliprole in Plutella xylostella: A
Comparative Guide

The diamondback moth, Plutella xylostella, is a globally significant pest of cruciferous crops,
notorious for its rapid evolution of resistance to a wide array of insecticides.
Tetrachlorantraniliprole, a member of the diamide class of insecticides, is a crucial tool in the
management of this pest. However, the emergence of resistance to this and other diamides
necessitates a thorough understanding of cross-resistance patterns to inform effective
resistance management strategies. This guide provides a comparative analysis of cross-
resistance between tetrachlorantraniliprole and other insecticide classes in P. xylostella,
supported by experimental data and detailed methodologies.

Data Presentation: Cross-Resistance Profile

The following table summarizes the cross-resistance data from studies on diamide-resistant
strains of P. xylostella. The resistance ratio (RR) is a measure of how many times more
resistant a particular strain is to an insecticide compared to a susceptible strain.
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Insecticide o Resistant Resistance Cross-
Insecticide . . . Reference
Class Strain Ratio (RR) Resistance
TR
o Thiotraniliprol ) .
Diamides (Thiotranilipro  5141.58 - [1]
e
le-selected)

Chlorantranili

TR 44670.05 High [1]
prole
Cyantranilipro )
| TR 7038.58 High [1]
e
Tetrachlorantr )
- TR 1506.01 High [1]
aniliprole
Chlo-SEL
Flubendiamid  (Chlorantranil
) 7.29 Moderate [2]
e iprole-
selected)
Cyantranilipro
| Chlo-SEL 3.31 Low [2]
e
Avermectins Abamectin Chlo-SEL 6.11 Moderate [2]
_ No cross-
Abamectin TR ) None [1]
resistance
No cross-
Pyrroles Tolfenpyrad TR ] None [1]
resistance
- No cross-
Oxadiazines Indoxacarb TR ) None [1]
resistance
_ _ , No cross-
Sulfonamides  Diafenthiuron TR ) None [1]
resistance

Note: Resistance levels are often categorized as follows: RR < 5 = Susceptible; RR 5-10 = Low
resistance; RR 11-50 = Moderate resistance; RR > 50 = High resistance. These are general
guidelines and may vary between studies.
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Experimental Protocols

The data presented in this guide were primarily generated using the leaf-dip bioassay method,
a standard technique for evaluating insecticide efficacy against leaf-eating insects.

Leaf-Dip Bioassay Protocol

This protocol is adapted from the method described by the Insecticide Resistance Action
Committee (IRAC).[3]

e Insect Rearing: A susceptible and a resistant strain of Plutella xylostella are reared under
controlled laboratory conditions (typically 25 + 1°C, 60-70% RH, and a 16:8 hour light:dark
photoperiod) on untreated cabbage or artificial diet.

« Insecticide Preparation: Serial dilutions of the technical grade or formulated insecticide are
prepared in distilled water containing a non-ionic surfactant (e.g., 0.1% Triton X-100) to
ensure even coverage of the leaf surface.

o Leaf Preparation: Cabbage leaf discs of a standardized size (e.g., 6 cm diameter) are
excised from fresh, untreated cabbage plants.

» Dipping Procedure: Each leaf disc is immersed in the respective insecticide solution for a
standardized time (e.g., 10 seconds) with gentle agitation. Control leaf discs are dipped in
the surfactant-water solution only.

e Drying: The treated leaf discs are allowed to air-dry on a clean, non-absorbent surface for
approximately 1-2 hours.

« Infestation: Once dry, the leaf discs are placed in individual Petri dishes or multi-well plates
lined with moistened filter paper to maintain humidity. A set number of third-instar larvae
(e.g., 10-20) are introduced onto each leaf disc.

e Incubation: The bioassay units are maintained under the same controlled conditions as the
insect rearing.

¢ Mortality Assessment: Larval mortality is assessed after a specific exposure period (e.g., 48
or 72 hours). Larvae are considered dead if they are unable to move in a coordinated
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manner when prodded with a fine brush.

o Data Analysis: The mortality data are corrected for control mortality using Abbott's formula.
Probit analysis is then used to determine the lethal concentration (LC50), which is the
concentration of the insecticide that kills 50% of the test population. The resistance ratio
(RR) is calculated by dividing the LC50 of the resistant strain by the LC50 of the susceptible
strain.

Visualization of Resistance Mechanisms

Cross-resistance is often conferred by a common mechanism of resistance. In P. xylostella, two
of the primary mechanisms of resistance to diamide insecticides are target-site insensitivity,
primarily due to mutations in the ryanodine receptor (RyR), and enhanced metabolic
detoxification by enzymes such as cytochrome P450 monooxygenases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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